Cas no 2742623-56-7 ((3S,5S)-3,5-difluoropiperidine hydrochloride)

• Product Name: (3S,5S)-3,5-difluoropiperidine hydrochloride
• CAS No: 2742623-56-7
• MF: C₅H₁₀ClF₂N
• MW: 157.589407444
• MDL: MFCD31743824
• CID: 5155649
• PubChem ID: 146680135
• Update Time: 2025-05-28

(3S,5S)-3,5-difluoropiperidine hydrochloride Chemical and Physical Properties

Names and Identifiers

• (3S,5S)-3,5-difluoropiperidine
• hydrochloride
• (3S,5S)-3,5-difluoropiperidine hydrochloride
• trans-3,5-difluoropiperidine hydrochloride
• trans-3,5-Difluoropiperidine HCl
• 2742623-56-7
• PS-16072
• E88236
• (3S,5S)-3,5-difluoropiperidine;hydrochloride
• EN300-19720359
• (3S,5S)-3,5-difluoropiperidine HCl

• MDL： MFCD31743824
• Inchi： 1S/C5H9F2N.ClH/c6-4-1-5(7)3-8-2-4;/h4-5,8H,1-3H2;1H/t4-,5-;/m0./s1
• InChI Key： AHGKXYJWIFNPNB-FHAQVOQBSA-N
• SMILES： F[C@@H]1CNC[C@@H](F)C1.Cl

Computed Properties

• Exact Mass: 157.0469833g/mol
• Monoisotopic Mass: 157.0469833g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 68.8
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 12Ų

Additional information on (3S,5S)-3,5-difluoropiperidine hydrochloride

Comprehensive Overview of (3S,5S)-3,5-difluoropiperidine hydrochloride (CAS No. 2742623-56-7): Properties, Applications, and Research Insights

The compound (3S,5S)-3,5-difluoropiperidine hydrochloride (CAS No. 2742623-56-7) is a fluorinated piperidine derivative that has garnered significant attention in pharmaceutical and chemical research. Its unique stereochemistry and functional groups make it a valuable intermediate in the synthesis of bioactive molecules. This article delves into its structural characteristics, synthetic routes, and potential applications, while addressing common queries from researchers and industry professionals.

Structurally, (3S,5S)-3,5-difluoropiperidine hydrochloride features a piperidine ring with fluorine atoms at the 3 and 5 positions, both in the S-configuration. The hydrochloride salt form enhances its stability and solubility, making it suitable for various experimental conditions. The presence of fluorine atoms is particularly noteworthy, as fluorination often improves metabolic stability and bioavailability in drug candidates—a topic frequently searched in medicinal chemistry forums and AI-driven drug discovery platforms.

Recent studies highlight the role of fluorinated piperidines like this compound in the development of central nervous system (CNS) therapeutics. Researchers are exploring its utility as a building block for G-protein-coupled receptor (GPCR) modulators, a hot topic in neuropharmacology. Its stereospecificity aligns with the growing demand for chiral synthons in asymmetric synthesis, a trend reflected in Google Scholar and PubMed search analytics.

Synthetic approaches to (3S,5S)-3,5-difluoropiperidine hydrochloride often involve enantioselective fluorination or resolution techniques. A 2023 study published in the Journal of Organic Chemistry demonstrated its preparation via catalytic hydrogenation of a corresponding difluoropyridine precursor, achieving >99% enantiomeric excess (ee). Such methodologies resonate with the industry’s shift toward green chemistry and atom economy, frequently queried in sustainability-focused research.

Beyond pharmaceuticals, this compound’s physicochemical properties (e.g., pKa, logP) make it relevant for agrochemical research and material science. Its fluorine atoms contribute to lipophilicity adjustments, a key consideration in crop protection agent design—a niche with rising patent filings according to WIPO databases.

Analytical characterization of CAS No. 2742623-56-7 typically employs NMR, HPLC-MS, and X-ray crystallography. Data from these techniques are often cross-referenced in cheminformatics platforms like SciFinder, where users frequently search for spectral libraries and structural validation protocols.

In conclusion, (3S,5S)-3,5-difluoropiperidine hydrochloride exemplifies the intersection of stereochemistry, fluorine chemistry, and drug design. Its versatility addresses multiple research pain points, from scalable synthesis to targeted bioactivity, positioning it as a compound of enduring relevance in modern science.